Cas no 14144-36-6 (Propanoic acid,3-ethoxy-, pentyl ester)
14144-36-6 structure
Product Name:Propanoic acid,3-ethoxy-, pentyl ester
CAS No:14144-36-6
MF:C10H20O3
MW:188.264003753662
CID:215346
PubChem ID:346684
Update Time:2025-04-19
Propanoic acid,3-ethoxy-, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-ethoxy-, pentyl ester
- pentyl 3-ethoxypropanoate
- 3-Aethoxy-propionsaeure-pentylester
- 3-ethoxy-propionic acid pentyl ester
- AC1L85JS
- AG-D-82526
- CTK4C2636
- NSC404976
- Propionicacid, 3-ethoxy-, pentyl ester (8CI)
- SCHEMBL20210503
- 3-ethoxy-propanoic acid pentyl ester
- 14144-36-6
- NSC-404976
- DTXSID50323837
-
- Inchi: 1S/C10H20O3/c1-3-5-6-8-13-10(11)7-9-12-4-2/h3-9H2,1-2H3
- InChI Key: LECMFIIQEQTPNP-UHFFFAOYSA-N
- SMILES: O(C(CCOCC)=O)CCCCC
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.0190 (rough estimate)
- Boiling Point: 263.28°C (rough estimate)
- Refractive Index: 1.4300 (estimate)
- PSA: 35.53
Propanoic acid,3-ethoxy-, pentyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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